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Compound of Interest

Compound Name: Hentriacontane

Cat. No.: B1218953 Get Quote

Introduction

Hentriacontane (C31H64) is a long-chain alkane naturally occurring in various plants, insects,

and waxes.[1][2] It serves as a chemical marker in entomological studies, food analysis, and as

a component in cosmetic and pharmaceutical formulations.[1][2] Accurate and sensitive

quantification of hentriacontane is crucial for quality control and research in these fields. This

application note details a robust method for the analysis of hentriacontane using Gas

Chromatography-Mass Spectrometry (GC-MS), a powerful technique for separating and

identifying volatile and semi-volatile compounds.[3]

Instrumentation and Consumables

Gas Chromatograph: Agilent 8890 GC System (or equivalent)

Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm (or equivalent non-polar column)

Vials: 2 mL amber glass vials with PTFE-lined caps

Syringe: 10 µL GC autosampler syringe

Solvent: Hexane (or other suitable volatile organic solvent), GC-grade or higher[4][5]
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Standard: Hentriacontane, >98% purity

Experimental Protocols
1. Standard and Sample Preparation

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of hentriacontane standard

and dissolve it in 10 mL of hexane in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 100

µg/mL.

Sample Preparation:

For solid samples (e.g., plant waxes, beeswax), dissolve a known weight of the sample in

hexane.[5][6] The final concentration should be within the calibration range.

Ensure complete dissolution. Sonication may be used to aid dissolution.

Filter the sample extract through a 0.22 µm PTFE syringe filter to remove any particulate

matter before injection.[6]

2. GC-MS Instrumental Parameters

The following table outlines the optimized parameters for the GC-MS analysis of

hentriacontane.
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Parameter Setting

GC System

Injection Volume 1 µL

Injector Temperature 300 °C

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.0 mL/min (Constant Flow)

Oven Temperature Program

Initial Temperature 150 °C, hold for 1 min

Ramp Rate 1 15 °C/min to 320 °C

Hold Time 10 min

Mass Spectrometer

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Mass Scan Range m/z 40-500

Solvent Delay 5 min

3. Data Acquisition and Processing

Acquire the data in full scan mode to obtain the mass spectrum of hentriacontane.

For quantification, use Selected Ion Monitoring (SIM) mode for enhanced sensitivity. The

characteristic ions for hentriacontane are m/z 57, 71, 85, and 99.[1]

Process the data using the instrument's software. Identify the hentriacontane peak based

on its retention time and mass spectrum.
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Generate a calibration curve by plotting the peak area of the target ion against the

concentration of the working standard solutions.

Quantify the amount of hentriacontane in the samples using the calibration curve.

Quantitative Data Summary
The following table summarizes the expected quantitative performance of this method for

hentriacontane analysis.

Parameter Value

Retention Time (min) ~15.5

Characteristic Ions (m/z) 57, 71, 85, 99

Linearity (r²) >0.995

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.5 µg/mL
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Caption: Experimental workflow for the GC-MS analysis of hentriacontane.
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Hentriacontane (C31H64)

MW: 436.9

Characteristic Fragments

m/z 57 m/z 71 m/z 85 m/z 99

Electron Ionization (70 eV)

Click to download full resolution via product page

Caption: Simplified fragmentation pathway of hentriacontane in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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